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Compound of Interest

Compound Name:
1-(3,4-

Dimethoxycinnamoyl)piperidine

Cat. No.: B168512 Get Quote

CAS Number: 128261-84-7

This technical guide provides a comprehensive overview of 1-(3,4-
Dimethoxycinnamoyl)piperidine, a piperidine analog with noted antimicrobial and antioxidant

properties. The document is intended for researchers, scientists, and professionals in the field

of drug development, offering detailed information on its chemical properties, synthesis, and

biological activities, supported by experimental protocols and pathway visualizations.

Chemical and Physical Properties
1-(3,4-Dimethoxycinnamoyl)piperidine is a synthesized compound that has also been

identified as a natural product isolated from the herbs of Piper longum L.[1][2] It belongs to the

class of cinnamoyl derivatives, featuring a piperidine ring connected to a 3,4-dimethoxyphenyl

group via a cinnamoyl linker.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b168512?utm_src=pdf-interest
https://www.benchchem.com/product/b168512?utm_src=pdf-body
https://www.benchchem.com/product/b168512?utm_src=pdf-body
https://www.benchchem.com/product/b168512?utm_src=pdf-body
https://www.ambeed.com/products/1-%283%2C4-dimethoxycinnamoyl%29piperidine.html
https://www.biocrick.com/1-3-4-Dimethoxycinnamoylpiperidine-BCN4036.html
https://www.vulcanchem.com/product/vc21264548
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 128261-84-7 [2]

Molecular Formula C₁₆H₂₁NO₃ [3]

Molecular Weight 275.34 g/mol [3]

Chemical Name
(E)-3-(3,4-dimethoxyphenyl)-1-

(piperidin-1-yl)prop-2-en-1-one
[2]

Appearance Oil [3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

Synthesis
While a specific detailed protocol for the synthesis of 1-(3,4-Dimethoxycinnamoyl)piperidine
is not readily available in the public domain, a general and plausible synthetic route can be

inferred from the standard synthesis of cinnamoyl amides. This typically involves the reaction of

a cinnamoyl chloride with a corresponding amine.

General Synthetic Workflow
The synthesis can be conceptualized as a two-step process: the formation of the acid chloride

from 3,4-dimethoxycinnamic acid, followed by its reaction with piperidine.
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Step 1: Acid Chloride Formation

Step 2: Amide Formation

3,4-Dimethoxycinnamic Acid

3,4-Dimethoxycinnamoyl Chloride

Reaction

Thionyl Chloride (SOCl₂)

Reagent

1-(3,4-Dimethoxycinnamoyl)piperidine

Reaction

Piperidine

Reagent

1-(3,4-Dimethoxycinnamoyl)piperidine

Bacterial Efflux Pump
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Bacterial Cell Wall/Membrane

targets

Inhibition Disruption

Antibiotic Potentiation Cell Lysis
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Related Piperidine/Piperine Compounds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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